N-(3-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C18H16N2O2S/c1-22-16-9-5-8-14(10-16)19-17(21)11-15-12-23-18(20-15)13-6-3-2-4-7-13/h2-10,12H,11H2,1H3,(H,19,21)
• InChI Key: HLAHFXNFSHGTJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CC2=CSC(=N2)C3=CC=CC=C3
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol

Description

N-(3-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide, also known as MPTA, is a chemical compound that has gained attention in the scientific community due to its potential use in various fields of research. MPTA is a thiazole derivative that has been synthesized using various methods, and its mechanism of action and biochemical effects have been studied in detail.

Mechanism of Action

The mechanism of action of N-(3-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide is not fully understood. However, studies have shown that this compound inhibits the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. HDAC inhibitors have been shown to induce apoptosis in cancer cells and have potential therapeutic applications in various diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects, including the inhibition of HDAC activity, induction of apoptosis in cancer cells, and neuroprotective effects in vitro. This compound has also been shown to have anti-inflammatory effects in vitro.

Advantages and Limitations for Lab Experiments

N-(3-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide has several advantages for lab experiments, including its ability to inhibit HDAC activity and induce apoptosis in cancer cells. However, this compound has limitations, including its low solubility in water and its potential toxicity.

Future Directions

For N-(3-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide research include further studies on its mechanism of action, its potential use as a therapeutic agent in various diseases, and the development of more efficient synthesis methods. Additionally, studies on the toxicity and safety of this compound are needed to determine its potential use in clinical settings.
Conclusion:
In conclusion, this compound is a thiazole derivative that has gained attention in the scientific community due to its potential use in various fields of research. This compound has been synthesized using various methods, and its mechanism of action and biochemical effects have been studied in detail. This compound has potential therapeutic applications in cancer research, neuroscience, and immunology. However, further studies are needed to determine its safety and potential use in clinical settings.

Scientific Research Applications

N-(3-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide has been studied for its potential use in various fields of research, including cancer research, neuroscience, and immunology. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. In neuroscience, this compound has been studied for its potential use as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In immunology, this compound has been studied for its potential use as an anti-inflammatory agent.